Cas no 87820-02-8 (Carbamothioic acid, [3-(diethylamino)propyl]-, S-ethyl ester)

• Product Name: Carbamothioic acid, [3-(diethylamino)propyl]-, S-ethyl ester
• CAS No: 87820-02-8
• MF: C₁₀H₂₂N₂OS
• MW: 218.359481334686
• CID: 652118
• PubChem ID: 71412077
• Update Time: 2025-04-19

Carbamothioic acid, [3-(diethylamino)propyl]-, S-ethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamothioic acid, [3-(diethylamino)propyl]-, S-ethyl ester
• S-ethyl N-[3-(diethylamino)propyl]carbamothioate
• 87820-02-8
• DTXSID50831649
• S-Ethyl [3-(diethylamino)propyl]carbamothioate

• Inchi： 1S/C10H22N2OS/c1-4-12(5-2)9-7-8-11-10(13)14-6-3/h4-9H2,1-3H3,(H,11,13)
• InChI Key： ZEHJVFRCPSWBJR-UHFFFAOYSA-N
• SMILES： S(CC)C(NCCCN(CC)CC)=O

Computed Properties

• Exact Mass: 218.14528450g/mol
• Monoisotopic Mass: 218.14528450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 8
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 57.6Ų